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For Researchers, Scientists, and Drug Development Professionals

The quest for safer opioid analgesics has led to the development of G-protein biased agonists
for the p-opioid receptor (MOR), such as PZM21 and TRV130 (oliceridine). These compounds
are designed to preferentially activate the G-protein signaling pathway, which is associated with
analgesia, while minimizing the recruitment of 3-arrestin, a pathway linked to adverse effects
like respiratory depression. This guide provides an objective comparison of the performance of
PZM21 and TRV130 in reducing respiratory depression, supported by available experimental
data.

Quantitative Data on Respiratory Depression

The following table summarizes the key quantitative findings from preclinical studies comparing
the effects of PZM21, TRV130, and morphine on respiratory function at equi-analgesic doses.
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Signaling Pathways

Both PZM21 and TRV130 are designed as G-protein biased agonists of the p-opioid receptor.
The idealized signaling pathway aims to separate the therapeutic analgesic effects from the
adverse effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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